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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969

Technical Guide to 2,3-Dibromopropionamide

CAS Number: 15102-42-8
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2,3-Dibromopropionamide, a
halogenated amide with significant chemical reactivity. This guide details its chemical and
physical properties, toxicological profile, and plausible biological mechanisms of action,
supported by experimental context and data presented for clarity and further research
application.

Chemical and Physical Properties

2,3-Dibromopropionamide is a white to off-white crystalline solid.[1] It is characterized by the
presence of two bromine atoms vicinal to an amide functional group, which confers high
reactivity to the molecule. It is used as a raw material and intermediate in organic synthesis,
particularly for pharmaceuticals, agrochemicals, and dyestuffs.[2]

Table 1: Physicochemical Properties of 2,3-Dibromopropionamide
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Property Value Source

CAS Number 15102-42-8 [11[2][3]

Molecular Formula CsHsBr2NO [11[2][3]

Molecular Weight 230.89 g/mol [3]
White to off-white

Appearance [1]
powder/crystal

Melting Point 132-133 °C [2]

Boiling Point (Predicted)

315.6 £32.0°C

[2]

Density (Predicted) 2.186 g/cm3 [2]
Insoluble in water; Slightly
Solubility soluble in DMSO and [1][2]

Methanol

Storage Temperature

2-8°C

[2]

Synthesis

While a specific, detailed experimental protocol for the synthesis of 2,3-

Dibromopropionamide is not readily available in public literature, a plausible and common

method would be the direct bromination of acrylamide. This reaction involves the electrophilic

addition of bromine across the double bond of the acrylamide molecule.

Experimental Protocol: Conceptual Synthesis of 2,3-
Dibromopropionamide

Objective: To synthesize 2,3-Dibromopropionamide by the bromination of acrylamide.

Materials:

e Acrylamide

e Liquid Bromine
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e An inert solvent (e.g., dichloromethane or carbon tetrachloride)
e Sodium thiosulfate solution (for quenching)

e Sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel,
condenser, etc.)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a condenser, dissolve acrylamide in an appropriate inert solvent. Cool the mixture in an
ice bath.

» Bromination: Slowly add a solution of liquid bromine in the same solvent to the cooled
acrylamide solution via the dropping funnel with constant stirring. The reaction is exothermic
and should be maintained at a low temperature.

o Reaction Monitoring: The disappearance of the bromine's reddish-brown color indicates the
progress of the reaction. The reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, quench any unreacted bromine by adding a
saturated solution of sodium thiosulfate. Separate the organic layer and wash it with a
saturated sodium bicarbonate solution to remove any acidic byproducts, followed by a wash
with brine.

« |solation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure. The resulting crude product can be purified
by recrystallization from a suitable solvent system to yield pure 2,3-Dibromopropionamide.

Diagram 1: Conceptual Experimental Workflow for the Synthesis of 2,3-
Dibromopropionamide
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Synthesis Workflow
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Caption: A conceptual workflow for the laboratory synthesis of 2,3-Dibromopropionamide.

Toxicological Profile and Biological Activity

2,3-Dibromopropionamide is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if
swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[3]

Table 2: GHS Hazard Statements for 2,3-Dibromopropionamide

Hazard Code Description Class
] Acute toxicity, oral (Category
H302 Harmful if swallowed 2)
H314 Causes severe skin burns and Skin corrosion/irritation
eye damage (Category 1B)
] S Specific target organ toxicity,
H335 May cause respiratory irritation

single exposure (Category 3)

Source: PubChem|3]

Mechanism of Action

The biological activity of 2,3-Dibromopropionamide, particularly its biocidal properties, is likely
attributed to its electrophilic nature. Similar to other halogenated biocides like 2,2-dibromo-3-
nitrilopropionamide (DBNPA), it is expected to react with nucleophilic functional groups in
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biological macromolecules.[4] The primary targets are likely the thiol groups of cysteine
residues in proteins.

This reaction proceeds via nucleophilic substitution, where the sulfur atom of the thiol group
attacks one of the carbon atoms bearing a bromine atom, leading to the displacement of the
bromide ion and the formation of a covalent bond. This modification can lead to the inactivation
of essential enzymes, disruption of protein structure and function, and ultimately, cell death.
This mechanism suggests that 2,3-Dibromopropionamide acts as a broad-spectrum biocide.

Diagram 2: Proposed Mechanism of Action of 2,3-Dibromopropionamide
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Caption: The proposed mechanism of biocidal action via protein alkylation.

Applications in Research

Given its chemical structure and reactivity, 2,3-Dibromopropionamide holds potential as a
research tool in several areas:

o Covalent Inhibitor Development: Its ability to form covalent bonds with nucleophilic amino
acid residues makes it a scaffold or fragment for the design of covalent inhibitors targeting
specific enzymes.

o Chemical Biology Probes: It can be used as a probe to identify and study proteins with
reactive cysteine residues, which are often involved in catalysis, redox signaling, and protein
stability.

» Biocide Efficacy Studies: As a potent biocide, it can be used in studies investigating microbial
resistance mechanisms and the development of new antimicrobial agents.

Safety and Handling

Due to its hazardous nature, 2,3-Dibromopropionamide must be handled with appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat. All manipulations should be performed in a well-ventilated fume hood to avoid
inhalation of dust or vapors. In case of contact, immediately flush the affected area with
copious amounts of water and seek medical attention. Store in a cool, dry, and well-ventilated
area away from oxidizing agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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